Cas no 17647-39-1 (methyl 3-phenyl-4,5-dihydro-1,2-oxazole-5-carboxylate)

Methyl 3-phenyl-4,5-dihydro-1,2-oxazole-5-carboxylate is a heterocyclic ester compound featuring an oxazoline ring fused with a phenyl substituent and a carboxylate ester group. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceuticals and agrochemicals. The oxazoline moiety enhances stability while allowing for further functionalization, making it valuable in asymmetric synthesis and catalysis. The ester group provides reactivity for hydrolysis or transesterification, enabling downstream modifications. Its well-defined stereochemistry also supports chiral synthesis. The compound is typically handled under standard laboratory conditions, with purity and consistency being critical for reproducible results in research and industrial processes.
methyl 3-phenyl-4,5-dihydro-1,2-oxazole-5-carboxylate structure
17647-39-1 structure
Product Name:methyl 3-phenyl-4,5-dihydro-1,2-oxazole-5-carboxylate
CAS No:17647-39-1
MF:C11H11NO3
MW:205.209943056107
CID:1368859
PubChem ID:10774602
Update Time:2025-08-03

methyl 3-phenyl-4,5-dihydro-1,2-oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 5-Isoxazolecarboxylic acid, 4,5-dihydro-3-phenyl-, methyl ester
    • methyl 3-phenyl-4,5-dihydro-1,2-oxazole-5-carboxylate
    • DTXSID90444712
    • CHEMBL4545817
    • 17647-39-1
    • AKOS017417014
    • methyl 3-phenyl-4,5-dihydroisoxazole-5-carboxylate
    • SCHEMBL892413
    • Methyl3-phenyl-4,5-dihydroisoxazole-5-carboxylate
    • XSGFHHRNCZXWPK-UHFFFAOYSA-N
    • EN300-138200
    • Inchi: 1S/C11H11NO3/c1-14-11(13)10-7-9(12-15-10)8-5-3-2-4-6-8/h2-6,10H,7H2,1H3
    • InChI Key: XSGFHHRNCZXWPK-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)OC)CC(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 205.07393
  • Monoisotopic Mass: 205.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 47.9Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 294.6±50.0 °C at 760 mmHg
  • Flash Point: 132.3±24.6 °C
  • PSA: 47.89
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

methyl 3-phenyl-4,5-dihydro-1,2-oxazole-5-carboxylate Security Information

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Additional information on methyl 3-phenyl-4,5-dihydro-1,2-oxazole-5-carboxylate

Methyl 3-phenyl-4,5-dihydro-1,2-oxazole-5-carboxylate: A Comprehensive Overview

Methyl 3-phenyl-4,5-dihydro-1,2-oxazole-5-carboxylate, identified by the CAS number 17647-39-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxazole derivatives, which have been extensively studied for their diverse applications in drug design and material science.

The structure of methyl 3-phenyl-4,5-dihydro-1,2-oxazole is characterized by a five-membered ring system containing two oxygen atoms and a methyl ester group attached at the 5-position. The phenyl group at the 3-position imparts aromaticity and enhances the compound's stability and reactivity. Recent studies have highlighted its potential as a building block in the synthesis of bioactive molecules.

Recent advancements in synthetic methodologies have enabled efficient routes to prepare methyl 3-phenyl derivatives. For instance, researchers have employed catalytic asymmetric synthesis to construct chiral oxazole frameworks with high enantioselectivity. These methods are pivotal in developing enantiomerically pure compounds for pharmaceutical applications.

In terms of applications, methyl 3-phenyl compounds are being explored for their roles in drug delivery systems and as stabilizers in polymer matrices. Their ability to form stable complexes with metal ions has also made them valuable in catalysis and sensor technologies.

Emerging research has also focused on the biological activities of oxazole derivatives like methyl 3-phenyl-4,5-dihydro-1,2-oxazole derivatives. Studies indicate potential anti-inflammatory and antioxidant properties, making them promising candidates for therapeutic interventions.

In conclusion, methyl 3-phenyl-4,5-dihydro-1,2-oxazole derivatives continue to be a focal point in chemical research due to their versatile properties and wide-ranging applications.

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